Cas no 2137605-44-6 (2-Propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester
• CAS No: 2137605-44-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 5297268
• Update Time: 2025-06-22

2-Propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H10N2O2S/c1-9(2,3)13-8(12)5-4-7-11-10-6-14-7/h6H,1-3H3
• InChI Key： IIBQCXIUEWPJMV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C#CC1=NN=CS1

Additional information on 2-Propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester

2-Propynoic Acid, 3-(1,3,4-Thiadiazol-2-Yl)-, 1,1-Dimethylethyl Ester

The compound 2-propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester (CAS No. 2137605-44-6) is a specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a thiadiazole ring and an ester group, making it highly versatile for various chemical reactions and biological activities.

The thiadiazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Thiadiazoles are known for their ability to act as heterocyclic aromatic compounds with sulfur atoms in the ring. This makes them valuable in drug design due to their potential to interact with biological targets such as enzymes and receptors. Recent studies have shown that thiadiazole-containing compounds exhibit promising anti-inflammatory and antioxidant properties, which could be further explored for therapeutic applications.

The ester group in this compound plays a crucial role in its solubility and bioavailability. Esters are commonly used in pharmaceuticals to improve the absorption of active ingredients. The 1,1-dimethylethyl ester group in this compound suggests that it may have enhanced lipophilicity, which could be advantageous for targeting specific biological pathways or delivery systems. Researchers have been exploring the use of such esterified compounds in targeted drug delivery systems to improve efficacy and reduce side effects.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable method involves the coupling of 2-propynoic acid with a suitably substituted thiadiazole derivative, followed by esterification with isopropyl alcohol. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of applications, this compound has shown potential as a precursor for more complex molecules with pharmacological activity. For instance, it can be used as an intermediate in the synthesis of anti-cancer agents, where the thiadiazole ring can be functionalized to target specific oncogenic pathways. Additionally, its use as an agrochemical has been explored due to its ability to inhibit plant pathogens without causing significant harm to beneficial organisms.

From an environmental perspective, the biodegradability of this compound is a critical factor. Studies have indicated that under controlled conditions, the ester group can undergo hydrolysis to release the parent acid and alcohol components. This suggests that proper waste management practices can mitigate any potential environmental impact associated with its use.

In conclusion, 2-propynoic acid, 3-(1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester (CAS No. 2137605-44-6) is a versatile compound with promising applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and agrochemicals.